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Compound of Interest

Compound Name: Bromine pentafluoride

CAS No.: 7789-30-2

Cat. No.: B1222226

Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety protocols and operational guidance for the handling of

Bromine pentafluoride (BrF5), a highly corrosive and reactive interhalogen compound.

Adherence to these procedures is mandatory to ensure the safety of all personnel and the

integrity of research activities.

Bromine pentafluoride is a colorless to pale yellow, fuming liquid with a pungent odor that is

extremely toxic and corrosive.[1] It reacts violently with water and most organic materials,

presenting significant fire and explosion hazards.[2] This guide will provide the essential

information for mitigating these risks.

Personal Protective Equipment (PPE): The First Line of
Defense
A comprehensive PPE ensemble is non-negotiable when handling Bromine pentafluoride.

The minimum required PPE includes:
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Respiratory Protection: A full-facepiece, positive-pressure, self-contained breathing

apparatus (SCBA) is the primary recommendation for respiratory protection.[2][3] Air-

purifying respirators with appropriate cartridges may be considered only for specific, low-

concentration scenarios, as determined by a qualified safety professional.

Hand Protection: Chemical-resistant gloves are mandatory.[2] While specific breakthrough

time data is not readily available in the provided search results, materials such as DuPont

Tychem® Responder®, CSM, and TK have been recommended for protection against toxic

and corrosive vapors and gases.[4]

Eye and Face Protection: A full face shield must be worn in conjunction with chemical safety

goggles.[5]

Body Protection: A chemical-resistant acid suit is required.[3] All protective clothing, including

suits, gloves, footwear, and headgear, should be made from materials that cannot be

permeated or degraded by Bromine pentafluoride.[4]

Quantitative Exposure Limits
All work with Bromine pentafluoride must be conducted in a manner that keeps airborne

concentrations below established exposure limits.

Regulatory Agency Exposure Limit (Time-Weighted Average)

NIOSH (REL) 0.1 ppm (10-hour workshift)[4]

ACGIH (TLV) 0.1 ppm (8-hour workshift)[4]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Pre-Handling Checks:

Training: All personnel must be thoroughly trained on the hazards and proper handling

procedures for Bromine pentafluoride before commencing any work.[4]

Work Area: Ensure the work area is a designated, well-ventilated chemical fume hood.[2]

Emergency eyewash stations and safety showers must be readily accessible and tested.[5]
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Material Compatibility: Verify that all equipment and containers are made of compatible

materials, such as certain types of stainless steel or specialized glass. Avoid contact with

water, organic compounds, fuels, acids, and many other substances.[2][4]

PPE Donning: Properly don all required PPE as outlined above.

2. Handling and Use:

Containment: Handle Bromine pentafluoride within a closed system or a well-ventilated

enclosure.[2]

Dispensing: Use non-sparking tools when handling containers.[2]

Reactions: Be aware that Bromine pentafluoride reacts violently with water and can cause

fire or explosion upon contact with combustible materials.[2]

3. Storage:

Location: Store containers in a cool, dry, well-ventilated area, separate from incompatible

materials.[2]

Container Integrity: Ensure containers are airtight and in good condition.

Emergency and Disposal Plan
1. Spills and Leaks:

Evacuation: Immediately evacuate the area in the event of a spill or leak.

Containment: Only trained personnel with appropriate PPE should attempt to manage the

spill.

Absorption: Use dry, inert materials such as vermiculite or dry sand to absorb the spill. DO

NOT use combustible materials like sawdust.[2]

Ventilation: Ventilate the area to disperse any vapors.[4]

2. Exposure Response:
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Inhalation: Move the affected person to fresh air immediately. If breathing has stopped,

provide artificial respiration. Seek immediate medical attention.[2][6]

Skin Contact: Immediately flush the affected skin with large amounts of water for at least 15

minutes while removing contaminated clothing.[6] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, have them drink water or

milk. Seek immediate medical attention.[2][3]

3. Disposal:

All waste materials, including contaminated absorbents and disposable PPE, must be

collected in sealed containers and disposed of as hazardous waste in accordance with all

local, state, and federal regulations.[2]

Workflow for Handling Bromine Pentafluoride

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemicalbook.com/msds/bromine-pentafluoride.pdf
https://cameochemicals.noaa.gov/chemical/259
https://cameochemicals.noaa.gov/chemical/259
https://www.chemicalbook.com/msds/bromine-pentafluoride.pdf
https://cameochemicals.noaa.gov/chris/BPF.pdf
https://www.chemicalbook.com/msds/bromine-pentafluoride.pdf
https://www.benchchem.com/product/b1222226/docs?utm_src=pdf-body#safeguarding-your-research-a-comprehensive-guide-to-handling-bromine-pentafluoride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling

Disposal

Emergency Procedures

Verify Training

Inspect Work Area & Safety Equipment

Check Material Compatibility

Don Full PPE

Work in Ventilated Hood

Proceed to Handling

Use Compatible Equipment

Dispense Carefully

Properly Store BrF5

Complete Handling

Spill or Leak

If Spill Occurs

Personnel Exposure

If Exposure Occurs

Decontaminate Work Area

Doff PPE Correctly

Dispose of Waste as Hazardous

Final Step

End

After Cleanup After First Aid & Medical Attention

Start

Click to download full resolution via product page

Caption: Workflow for the safe handling of Bromine pentafluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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